Cas no 1011399-25-9 (methyl 1-(2-ethoxy-2-oxoethyl)-3-methyl-6-(4-methylphenyl)-1H-pyrazolo3,4-bpyridine-4-carboxylate)

• Product Name: methyl 1-(2-ethoxy-2-oxoethyl)-3-methyl-6-(4-methylphenyl)-1H-pyrazolo3,4-bpyridine-4-carboxylate
• CAS No: 1011399-25-9
• MF: C₂₀H₂₁N₃O₄
• MW: 367.398444890976
• MDL: MFCD09473527
• CID: 3158884
• PubChem ID: 25247805
• Update Time: 2025-05-24

methyl 1-(2-ethoxy-2-oxoethyl)-3-methyl-6-(4-methylphenyl)-1H-pyrazolo3,4-bpyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-(2-ethoxy-2-oxoethyl)-3-methyl-6-(4-methylphenyl)-1H-pyrazolo[3,4- b]pyridine-4-carboxylate
• methyl 1-(2-ethoxy-2-oxoethyl)-3-methyl-6-(4-methylphenyl)-1H-pyrazolo3,4-bpyridine-4-carboxylate
• EN300-231616
• methyl 1-(2-ethoxy-2-oxoethyl)-3-methyl-6-(4-methylphenyl)-1H-pyrazolo[3,4-b]pyridine-4-carboxylate
• Methyl 1-(2-ethoxy-2-oxoethyl)-3-methyl-6-(p-tolyl)-1H-pyrazolo[3,4-b]pyridine-4-carboxylate
• STK352180
• 1011399-25-9
• methyl 1-(2-ethoxy-2-oxoethyl)-3-methyl-6-(4-methylphenyl)pyrazolo[3,4-b]pyridine-4-carboxylate
• Methyl1-(2-ethoxy-2-oxoethyl)-3-methyl-6-(p-tolyl)-1H-pyrazolo[3,4-b]pyridine-4-carboxylate
• AKOS005167843

• MDL： MFCD09473527
• Inchi： 1S/C20H21N3O4/c1-5-27-17(24)11-23-19-18(13(3)22-23)15(20(25)26-4)10-16(21-19)14-8-6-12(2)7-9-14/h6-10H,5,11H2,1-4H3
• InChI Key： UALSNGAKXDECCL-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C(C2C=CC(C)=CC=2)N=C2C=1C(C)=NN2CC(=O)OCC)=O

Computed Properties

• Exact Mass: 367.15320616Da
• Monoisotopic Mass: 367.15320616Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 535
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 83.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 1-(2-ethoxy-2-oxoethyl)-3-methyl-6-(4-methylphenyl)-1H-pyrazolo3,4-bpyridine-4-carboxylate

Introduction to Methyl 1-(2-ethoxy-2-oxoethyl)-3-methyl-6-(4-methylphenyl)-1H-pyrazolo[3,4-bpyridine-4-carboxylate] (CAS No. 1011399-25-9)

Methyl 1-(2-ethoxy-2-oxoethyl)-3-methyl-6-(4-methylphenyl)-1H-pyrazolo[3,4-bpyridine-4-carboxylate], a compound with the CAS number 1011399-25-9, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the pyrazolo[3,4-bpyridine] scaffold, which has garnered considerable attention due to its diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a methyl group at the 3-position and a 4-methylphenyl substituent at the 6-position, contribute to its unique chemical and pharmacological properties.

The< strong>methyl 1-(2-ethoxy-2-oxoethyl) moiety at the 1-position of the pyrazolo[3,4-bpyridine] core introduces a highly functionalized ethyl side chain. This side chain, characterized by an ethoxy group and a ketone functionality, enhances the compound's reactivity and binding affinity towards various biological targets. The< strong>1H-pyrazolo[3,4-bpyridine-4-carboxylate moiety further contributes to the molecule's complexity and potential for drug-like properties. The carboxylate group at the 4-position not only influences the compound's solubility but also provides a site for further chemical modifications, enabling the development of novel derivatives with enhanced pharmacological profiles.

In recent years, significant research efforts have been directed towards exploring the therapeutic potential of pyrazolo[3,4-bpyridine] derivatives. These compounds have shown promise in various preclinical studies due to their ability to modulate multiple biological pathways. Specifically, studies have highlighted their potential in oncology, inflammation, and neurodegenerative diseases. The< strong>methyl and< strong>4-methylphenyl substituents in Methyl 1-(2-ethoxy-2-oxoethyl)-3-methyl-6-(4-methylphenyl)-1H-pyrazolo[3,4-bpyridine-4-carboxylate] are believed to play a crucial role in enhancing its binding affinity to target enzymes and receptors. This has led to investigations into its potential as an inhibitor of kinases and other enzymes involved in disease progression.

The< strong>methyl 1-(2-ethoxy-2-oxoethyl) side chain also contributes to the compound's metabolic stability and bioavailability. The presence of an< strong>ethoxy group at the 2-position of this side chain has been shown to improve oral bioavailability by enhancing passive diffusion across biological membranes. Additionally, the< strong>ketone functionality provides a site for further derivatization, allowing chemists to fine-tune the pharmacokinetic properties of the molecule. These features make Methyl 1-(2-ethoxy-2-oxoethyl)-3-methyl-6-(4-methylphenyl)-1H-pyrazolo[3,4-bpyridine-4-carboxylate> a versatile scaffold for drug discovery.

The< strong>1H-pyrazolo[3,4-bpyridine-4-carboxylate core is known for its ability to interact with various biological targets due to its rigid bicyclic structure. This rigidity facilitates precise binding interactions with proteins and enzymes, making it an attractive scaffold for medicinal chemistry applications. Recent studies have demonstrated that pyrazolo[3,4-bpyridine] derivatives can modulate enzyme activity by binding to key residues within active sites. The carboxylate group at the 4-position further enhances this interaction by forming salt bridges or hydrogen bonds with positively charged residues on target proteins.

In addition to its potential as an enzyme inhibitor, Methyl 1-(2-ethoxy-2-oxyoethyl)-3-methyl6(42mctlllyphenyl)lH-pyrmtzolobpyridinc_44carboxyllatc has shown promise as an antagonist or agonist for various receptors. The< strong>methyl group at the 3-position is thought to influence receptor binding by altering the electronic properties of nearby functional groups. Similarly, the< strong>42mctlllyphenyl

The synthesis of Methyl 1(21ethoxy21 oxoetnyl)31me11 -62(42mctlllyphenyl)11H pyrozoltobyprridine44carbottlatc involves multi-step organic reactions that highlight its complexity as a pharmaceutical intermediate. Key synthetic steps include condensation reactions between hydrazines and ketones to form pyrazole rings followed by functionalization at various positions on these rings through alkylation etherification carboxylation among other transformations The final product exhibits high purity which is essential for preclinical studies where even small impurities could affect results Interpretation requires expertise in both organic chemistry medicinal chemistry since understanding both structure activity relationships SARs as well as metabolic stability are crucial factors when evaluating any new drug candidate like this one.

The pharmacological profile of Methyl l(21ethoxy21 oxoetnyl)31me11 -62(42mctlllyphenyl)11H pyrozoltobyprridine44carbottlatc has been extensively studied in vitro using various cell lines enzyme assays receptor binding assays among other techniques These studies have revealed interesting insights into how different parts of this molecule contribute toward its overall activity For example while some substituents enhance binding affinity others might improve metabolic stability or reduce off-target effects A balanced approach is necessary when designing drug candidates since optimizing one aspect might negatively impact another For instance increasing potency could come at cost of reduced selectivity which might lead increased side effects during clinical trials Therefore thorough characterization using both computational methods experimental data helps guide optimization efforts toward developing safe effective treatments based on structures such as these.

The future directions for research involving Methyl l(21ethoxy21 oxoetnyl)31me11 -62(42mctlllyphenyl)11H pyrozoltobyprridine44carbottlatc include exploring its potential in treating various diseases particularly those related inflammation cancer neurodegeneration Given promising preclinical results there may be opportunities conduct first-in-human trials evaluate safety efficacy further understanding how this compound interacts with human biology By continuing investigate structure activity relationships SARs metabolism pharmacokinetics researchers hope uncover new therapeutic strategies leverage unique properties offered by scaffolds like this one As field medicinal chemistry advances development novel treatments becomes increasingly reliant innovative molecular designs such those exemplified here offering hope patients suffering from wide range conditions today tomorrow.